Cas no 838-96-0 (4-Benzyloxyphenylacetonitrile)

4-Benzyloxyphenylacetonitrile Properties

Names and Identifiers

• 2-(4-(Benzyloxy)phenyl)acetonitrile
• 4-Benzyloxybenzyl cyanide
• 4-Benzyloxyphenylacetonitrile
• 2-(4-phenylmethoxyphenyl)acetonitrile
• [4-(benzyloxy)phenyl]acetonitrile
• QKEYZRVDFZDOEP-UHFFFAOYSA-N
• 2-[4-(phenylmethoxy)phenyl]ethanenitrile
• PubChem15926
• p-benzyloxyphenyl acetonitrile
• 4-Benzyloxybenzeneacetonitrile
• 4-benzyloxyphenyl-acetonitrile
• (4-benzyloxyphenyl)acetonitrile
• (4-benzyloxy-phenyl)-acetonitrile
• 4-Benzyloxybenzyl Cyanide
• T71376
• B4734
• FT-0617671
• SCHEMBL2277105
• DTXSID50335071
• FS-3886
• 838-96-0
• MFCD00016400
• AKOS000184480
• 2-[4-(benzyloxy)phenyl]acetonitrile
• CS-0456110
• AMY24829
• EN300-247913
• DB-056757
• +Expand

• MDL： MFCD00016400
• InChIKey： QKEYZRVDFZDOEP-UHFFFAOYSA-N
• Inchi： 1S/C15H13NO/c16-11-10-13-6-8-15(9-7-13)17-12-14-4-2-1-3-5-14/h1-9H,10,12H2
• SMILES： O(C1C([H])=C([H])C(C([H])([H])C#N)=C([H])C=1[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 2377584

Computed Properties

• Exact Mass: 223.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 223.1
• Heavy Atom Count: 17
• Complexity: 253
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 33

Experimental Properties

• LogP: 3.33168
• PSA: 33.02000
• Refractive Index: 1.582
• Boiling Point: 173°C/0.1mmHg(lit.)
• Melting Point: 66.0 to 70.0 deg-C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 170-173°C/0.1mm
• Color/Form: Not determined
• Solubility: Not determined
• λmax: 284(EtOH aq.)(lit.)
• Density: 1.114

4-Benzyloxyphenylacetonitrile Security Information

• Symbol: GHS07
• Safety Term：6.1
• Safety Instruction： S26-S36/37/39
• Packing Group：III
• Risk Phrases：R22
• Dangerous goods sign： Xi
• Hazardous Material transportation number：3439
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Store at 4 ℃, better at -4 ℃
• PackingGroup：III
• Risk Phrases： R22: harmful if swallowed.
• Signal Word：warning
• HazardClass：6.1

4-Benzyloxyphenylacetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides